![molecular formula C20H16FNO2S B4761236 2-[(4-fluorophenyl)thio]-N-(4-phenoxyphenyl)acetamide](/img/structure/B4761236.png)
2-[(4-fluorophenyl)thio]-N-(4-phenoxyphenyl)acetamide
Overview
Description
2-[(4-fluorophenyl)thio]-N-(4-phenoxyphenyl)acetamide, also known as FPAC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. FPAC belongs to the class of compounds known as thioacetamides, which have been shown to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and antitumor effects.
Mechanism of Action
The exact mechanism of action of 2-[(4-fluorophenyl)thio]-N-(4-phenoxyphenyl)acetamide is not fully understood, but it is believed to act by inhibiting the activity of enzymes involved in the inflammatory response, such as cyclooxygenase-2 and inducible nitric oxide synthase. Additionally, 2-[(4-fluorophenyl)thio]-N-(4-phenoxyphenyl)acetamide has been shown to modulate the activity of transcription factors, such as nuclear factor-κB, which play a key role in the regulation of inflammation.
Biochemical and Physiological Effects
In addition to its anti-inflammatory effects, 2-[(4-fluorophenyl)thio]-N-(4-phenoxyphenyl)acetamide has been shown to exhibit other biological activities. Studies have demonstrated that 2-[(4-fluorophenyl)thio]-N-(4-phenoxyphenyl)acetamide can induce apoptosis, or programmed cell death, in cancer cells and inhibit tumor growth in animal models of breast and lung cancer. Furthermore, 2-[(4-fluorophenyl)thio]-N-(4-phenoxyphenyl)acetamide has been shown to have analgesic effects, reducing pain in animal models of neuropathic pain and inflammatory pain.
Advantages and Limitations for Lab Experiments
2-[(4-fluorophenyl)thio]-N-(4-phenoxyphenyl)acetamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has a high degree of purity, making it an ideal candidate for use in biological assays. However, 2-[(4-fluorophenyl)thio]-N-(4-phenoxyphenyl)acetamide has some limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several potential future directions for research on 2-[(4-fluorophenyl)thio]-N-(4-phenoxyphenyl)acetamide. One area of interest is its potential as a therapeutic agent for the treatment of inflammatory diseases, such as rheumatoid arthritis and colitis. Additionally, further studies are needed to elucidate the exact mechanism of action of 2-[(4-fluorophenyl)thio]-N-(4-phenoxyphenyl)acetamide and to identify potential molecular targets for its activity. Finally, there is potential for the development of new derivatives of 2-[(4-fluorophenyl)thio]-N-(4-phenoxyphenyl)acetamide with improved pharmacological properties and reduced toxicity.
Scientific Research Applications
2-[(4-fluorophenyl)thio]-N-(4-phenoxyphenyl)acetamide has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research that has received significant attention is its anti-inflammatory effects. Studies have shown that 2-[(4-fluorophenyl)thio]-N-(4-phenoxyphenyl)acetamide can inhibit the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, and reduce inflammation in animal models of rheumatoid arthritis and colitis.
properties
IUPAC Name |
2-(4-fluorophenyl)sulfanyl-N-(4-phenoxyphenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16FNO2S/c21-15-6-12-19(13-7-15)25-14-20(23)22-16-8-10-18(11-9-16)24-17-4-2-1-3-5-17/h1-13H,14H2,(H,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVMNHURVXMLQMR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=CC=C(C=C2)NC(=O)CSC3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16FNO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(4-fluorophenyl)sulfanyl]-N-(4-phenoxyphenyl)acetamide |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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